Cas no 1071433-05-0 (1-Methyl-1H-indazole-4-carboxylic acid)

1-Methyl-1H-indazole-4-carboxylic acid is a heterocyclic carboxylic acid derivative with a molecular formula of C9H8N2O2. This compound serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of biologically active molecules. Its indazole core structure offers stability and functionalization potential, while the carboxylic acid group enables further derivatization through amidation, esterification, or other coupling reactions. The methyl substitution at the 1-position enhances metabolic stability, making it valuable for medicinal chemistry applications. The product is typically supplied with high purity, ensuring reliable performance in research and industrial processes. Its well-defined structure and reactivity profile make it a useful building block for targeted compound libraries.
1-Methyl-1H-indazole-4-carboxylic acid structure
1071433-05-0 structure
Product Name:1-Methyl-1H-indazole-4-carboxylic acid
CAS No:1071433-05-0
MF:C9H8N2O2
MW:176.172021865845
MDL:MFCD15071442
CID:1183188
PubChem ID:52987721
Update Time:2025-10-22

1-Methyl-1H-indazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-methylindazole-4-carboxylic Acid
    • 1-METHYL-1H-INDAZOLE-4-CARBOXYLIC ACID
    • PB28556
    • RP02974
    • AM802890
    • KB-219174
    • Y6954
    • C-2493
    • 1-Methylindazole-4-carboxylicacid
    • CM10106
    • FCH1136927
    • 1H-Indazole-4-carboxylicacid,1-methyl-
    • AK153285
    • AX8167767
    • ST1100552
    • 1H-Indazole-4-carboxylic acid, 1-methyl-
    • SY065636
    • 1071433-05-0
    • W-204626
    • AKOS023558542
    • CS-0052468
    • DTXSID00680947
    • J-504881
    • 1-Methylindazole-4-carboxylic acid;
    • A895698
    • 1-methyl-1H-indazole-4-carboxylicacid
    • DA-19252
    • AS-33608
    • SCHEMBL12193505
    • MFCD15071442
    • 1-Methyl-1H-indazole-4-carboxylic acid
    • MDL: MFCD15071442
    • Inchi: 1S/C9H8N2O2/c1-11-8-4-2-3-6(9(12)13)7(8)5-10-11/h2-5H,1H3,(H,12,13)
    • InChI Key: TYQSPGDKGHTOLA-UHFFFAOYSA-N
    • SMILES: OC(C1=CC=CC2=C1C=NN2C)=O

Computed Properties

  • Exact Mass: 176.058577502g/mol
  • Monoisotopic Mass: 176.058577502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.1
  • XLogP3: 1.1

Experimental Properties

  • Density: 1.35±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (1.9 g/l) (25 º C),

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1-Methyl-1H-indazole-4-carboxylic acid Related Literature

Additional information on 1-Methyl-1H-indazole-4-carboxylic acid

Comprehensive Overview of 1-Methyl-1H-indazole-4-carboxylic acid (CAS No. 1071433-05-0): Properties, Applications, and Research Insights

1-Methyl-1H-indazole-4-carboxylic acid (CAS No. 1071433-05-0) is a specialized organic compound belonging to the indazole family, a heterocyclic scaffold renowned for its versatility in pharmaceutical and agrochemical research. This compound, characterized by its carboxylic acid functional group at the 4-position and a methyl substitution at the 1-position, has garnered significant attention due to its potential as a building block in drug discovery. Researchers frequently explore its derivatives for modulating biological targets, particularly in oncology and inflammation-related pathways.

The molecular structure of 1-Methyl-1H-indazole-4-carboxylic acid (CAS 1071433-05-0) enables diverse chemical modifications, making it a valuable intermediate in synthesizing small-molecule inhibitors and bioconjugates. Recent studies highlight its role in developing kinase inhibitors, a hot topic in precision medicine. With the rise of AI-driven drug design, computational chemists often query databases for indazole derivatives like this compound to predict binding affinities against cancer-related proteins.

From a synthetic chemistry perspective, 1-Methyl-1H-indazole-4-carboxylic acid (CAS 1071433-05-0) is synthesized via multistep organic reactions, including cyclization and oxidation steps. Its purity and stability are critical for downstream applications, prompting analytical labs to employ advanced techniques like HPLC and LC-MS for characterization. Environmental concerns have also driven interest in green chemistry approaches to produce such intermediates with reduced waste.

Market trends reveal growing demand for indazole-based compounds in biopharmaceuticals, aligning with searches for "indazole scaffold drug candidates" or "CAS 1071433-05-0 suppliers." Regulatory-compliant synthesis remains a priority, as evidenced by frequent queries about "GMP-grade indazole derivatives." Additionally, its potential in PET radiopharmaceuticals has sparked discussions in nuclear medicine forums.

In material science, 1-Methyl-1H-indazole-4-carboxylic acid (CAS 1071433-05-0) is explored for metal-organic frameworks (MOFs) due to its chelating properties. This intersects with the booming interest in sustainable materials and carbon capture technologies. Patent analyses show incremental innovations leveraging this compound’s molecular geometry for catalysts and sensors.

To address common search queries like "solubility of 1-Methyl-1H-indazole-4-carboxylic acid" or "stability under physiological conditions," researchers note its moderate solubility in polar aprotic solvents and robustness in pH ranges typical of biological assays. Such data is vital for high-throughput screening workflows.

Future directions for 1071433-05-0 include its integration into fragment-based drug discovery (FBDD) libraries and covalent inhibitor design. Collaborative studies between academia and industry continue to uncover novel applications, reinforcing its status as a high-value chemical entity in modern R&D.

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